Cas no 1875789-92-6 (Ethyl 2-{1-aminospiro[4.4]nonan-1-yl}acetate)

• Product Name: Ethyl 2-{1-aminospiro[4.4]nonan-1-yl}acetate
• CAS No: 1875789-92-6
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 6439912
• PubChem ID: 165533188
• Update Time: 2025-11-05

Ethyl 2-{1-aminospiro[4.4]nonan-1-yl}acetate Chemical and Physical Properties

Names and Identifiers

• EN300-1296384
• ethyl 2-{1-aminospiro[4.4]nonan-1-yl}acetate
• 1875789-92-6
• Ethyl 2-{1-aminospiro[4.4]nonan-1-yl}acetate

• Inchi： 1S/C13H23NO2/c1-2-16-11(15)10-13(14)9-5-8-12(13)6-3-4-7-12/h2-10,14H2,1H3
• InChI Key： SFWCXYHDDSQJJA-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1(CCCC21CCCC2)N)=O

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 2-{1-aminospiro[4.4]nonan-1-yl}acetate

Research Brief on Ethyl 2-{1-aminospiro[4.4]nonan-1-yl}acetate (CAS: 1875789-92-6): Recent Advances and Applications

Ethyl 2-{1-aminospiro[4.4]nonan-1-yl}acetate (CAS: 1875789-92-6) is a spirocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the versatility of Ethyl 2-{1-aminospiro[4.4]nonan-1-yl}acetate as a key intermediate in the synthesis of novel bioactive molecules. The spirocyclic scaffold, characterized by its rigid three-dimensional structure, offers distinct advantages in drug design, including enhanced binding affinity and metabolic stability. Researchers have successfully employed this compound in the development of modulators for G-protein-coupled receptors (GPCRs) and enzymes involved in neurodegenerative diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor in the synthesis of selective dopamine D3 receptor antagonists. The study reported that derivatives of Ethyl 2-{1-aminospiro[4.4]nonan-1-yl}acetate exhibited nanomolar affinity for the D3 receptor, with improved selectivity over the D2 receptor subtype. These findings suggest potential applications in the treatment of Parkinson's disease and substance use disorders.

In the realm of synthetic methodology, advances have been made in the asymmetric synthesis of Ethyl 2-{1-aminospiro[4.4]nonan-1-yl}acetate. A recent publication in Organic Letters (2024) described a novel catalytic system employing chiral phosphoric acids to achieve enantioselective synthesis with >95% ee. This breakthrough addresses previous challenges in accessing optically pure forms of the compound, which is critical for pharmaceutical applications.

Pharmacokinetic studies have revealed favorable properties of Ethyl 2-{1-aminospiro[4.4]nonan-1-yl}acetate derivatives, including good blood-brain barrier permeability and acceptable metabolic stability. These characteristics, combined with the compound's synthetic tractability, position it as a promising scaffold for CNS-targeted therapeutics. Current research efforts are exploring its potential in addressing unmet medical needs in psychiatric and neurological disorders.

The compound's mechanism of action appears to involve modulation of multiple biological pathways. Proteomic analyses have identified interactions with proteins involved in synaptic plasticity and neuroinflammation, suggesting broader therapeutic potential than initially anticipated. These findings warrant further investigation into the compound's polypharmacological effects.

In conclusion, Ethyl 2-{1-aminospiro[4.4]nonan-1-yl}acetate (1875789-92-6) represents a valuable chemical tool with diverse applications in medicinal chemistry. The recent advances in its synthesis and biological evaluation underscore its potential as a privileged structure for drug discovery. Future research directions include optimization of its pharmacokinetic properties and exploration of additional therapeutic indications.